Cas no 2034341-05-2 (2-(benzyloxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide)

• Product name: 2-(benzyloxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide
• CAS No: 2034341-05-2
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5335295

2-(benzyloxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-2-(benzyloxy)acetamide
• 2-phenylmethoxy-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)acetamide
• 2-(benzyloxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide

• Inchi： 1S/C18H19N3O2S/c22-18(13-23-12-15-5-2-1-3-6-15)19-11-17(16-7-10-24-14-16)21-9-4-8-20-21/h1-10,14,17H,11-13H2,(H,19,22)
• InChI Key： BJYRHEMNCICENB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(COCC1C=CC=CC=1)=O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 391
• XLogP3: 2.2
• Topological Polar Surface Area: 84.4

Additional information on 2-(benzyloxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide

Comprehensive Overview of 2-(benzyloxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide (CAS No. 2034341-05-2)

The compound 2-(benzyloxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide (CAS No. 2034341-05-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzyloxy group, a pyrazole ring, and a thiophene moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

One of the key reasons for the growing interest in 2-(benzyloxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide is its structural similarity to compounds used in drug discovery and medicinal chemistry. The presence of both heterocyclic and aromatic components allows for diverse interactions with enzymes and receptors. This has led to its exploration in areas such as kinase inhibition, anti-inflammatory agents, and even antimicrobial applications. Recent studies have highlighted its potential in addressing drug-resistant pathogens, a hot topic in modern healthcare.

From a synthetic chemistry perspective, CAS No. 2034341-05-2 presents an intriguing challenge due to its multifunctional groups. The acetamide linkage, combined with the pyrazole and thiophene rings, requires precise organic synthesis techniques. Researchers often employ cross-coupling reactions and protecting group strategies to achieve high yields and purity. This has made it a subject of interest in method development and green chemistry initiatives, aligning with the global push for sustainable practices.

The pharmacokinetic properties of 2-(benzyloxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide are also under investigation. Early-stage studies suggest favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, which are critical for drug development. Its lipophilicity and molecular weight fall within ranges typically associated with oral bioavailability, making it a candidate for further preclinical testing. These attributes are particularly relevant given the current focus on small-molecule therapeutics in the pharmaceutical industry.

In addition to its pharmaceutical potential, CAS No. 2034341-05-2 has applications in material science. The thiophene component is known for its role in conductive polymers and organic electronics. This dual applicability—spanning both life sciences and advanced materials—makes it a versatile compound. Researchers are exploring its use in optoelectronic devices, where its electron-rich structure could enhance performance.

The safety and toxicological profile of 2-(benzyloxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide remain areas of active research. While preliminary data indicate low acute toxicity, comprehensive in vitro and in vivo studies are necessary to confirm its suitability for broader use. This aligns with the increasing demand for safety-by-design approaches in chemical development, a trend driven by regulatory agencies and public awareness.

For those sourcing CAS No. 2034341-05-2, it is essential to consider purity standards and analytical methods. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly used to verify its identity and quality. Suppliers often provide certificates of analysis (CoA) to ensure compliance with research requirements. This is particularly important given the compound's use in high-throughput screening and lead optimization.

In summary, 2-(benzyloxy)-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]acetamide represents a compelling example of modern chemical innovation. Its multifaceted applications—from drug discovery to material science—highlight its versatility. As research continues, this compound is poised to play a significant role in addressing some of the most pressing challenges in science and technology today.